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Compound of Interest

Compound Name: GSK3395879

Cat. No.: B15577275

Technical Support Center: GSK3395879

This technical support center provides researchers, scientists, and drug development
professionals with a comprehensive guide to the solubility, handling, and use of GSK3395879
in experimental settings.

Frequently Asked Questions (FAQSs)

Q1: What is the recommended solvent for dissolving GSK33958797
Al: The recommended solvent for dissolving GSK3395879 is Dimethyl Sulfoxide (DMSO). It
has a reported solubility of 10 mM in DMSO.[1][2] For most cell-based assays, a stock solution

is prepared in DMSO and then diluted to the final working concentration in an aqueous buffer or
cell culture medium.

Q2: How should | prepare a stock solution of GSK33958797

A2: A detailed protocol for preparing a stock solution is provided in the "Experimental Protocols"
section of this guide. Generally, you will dissolve the solid compound in high-purity DMSO to
your desired stock concentration, for example, 10 mM.

Q3: What is the mechanism of action for GSK3395879?

A3: GSK3395879 is a potent and selective antagonist of the Transient Receptor Potential
Vanilloid 4 (TRPV4) ion channel.[1] By blocking TRPV4, it prevents the influx of calcium ions
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into cells that is normally triggered by stimuli such as mechanical stress, heat, or osmotic
changes.[3] This inhibition modulates downstream signaling pathways associated with these
stimuli.

Q4: How should I store the solid compound and stock solutions of GSK33958797

A4: The solid powder of GSK3395879 should be stored at -20°C for long-term stability (months
to years) or at 4°C for short-term storage (days to weeks).[2] Stock solutions in DMSO should
be stored at -20°C for long-term storage or at 4°C for short-term use.[2]

Solubility Data

The solubility of GSK3395879 in various solvents is summarized in the table below. Please
note that while solubility in aqueous solutions is expected to be low, a common practice for cell
culture experiments is to first dissolve the compound in DMSO and then dilute it into the
aqueous medium.

Solvent Solubility Source
DMSO 10 mM [1]
DMSO Soluble [2]
Ethanol Data not available

Water Data not available

PBS (pH 7.2) Data not available

Experimental Protocols

Protocol for Preparing a 10 mM Stock Solution of GSK3395879 in DMSO
Materials:
o GSK3395879 (solid powder)

o Dimethyl Sulfoxide (DMSO), anhydrous
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« Sterile microcentrifuge tubes or vials
o Calibrated pipette
Procedure:

o Equilibrate the vial containing GSK3395879 to room temperature before opening to prevent
moisture condensation.

o Calculate the required amount of GSK3395879 and DMSO. The molecular weight of
GSK3395879 is 485.41 g/mol . To prepare 1 mL of a 10 mM stock solution, you will need
4.854 mg of GSK3395879.

e Weigh the calculated amount of GSK3395879 and transfer it to a sterile vial.

e Add the appropriate volume of DMSO to the vial. For a 10 mM solution, add 1 mL of DMSO
for every 4.854 mg of the compound.

» Vortex the solution until the compound is completely dissolved. Gentle warming in a water
bath (up to 37°C) may be used to aid dissolution if necessary.

» Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

o Store the aliquots at -20°C for long-term storage.

Troubleshooting Guide
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Issue

Possible Cause

Recommended Solution

Compound precipitates upon

dilution in aqueous buffer.

The final concentration of the
compound in the aqueous
solution is too high, exceeding

its aqueous solubility.

- Increase the percentage of
DMSO in the final solution (be
mindful of DMSO toxicity in
your experimental system).-
Decrease the final working
concentration of
GSK3395879.- Prepare the
final dilution immediately

before use.

Inconsistent experimental

results.

- Improper storage of stock
solutions leading to
degradation.- Repeated
freeze-thaw cycles of the stock

solution.

- Ensure stock solutions are
stored at -20°C in tightly
sealed vials.- Aliquot stock
solutions into single-use
volumes to minimize freeze-

thaw cycles.

Cell toxicity observed at higher

concentrations.

DMSO can be toxic to some
cell lines at higher

concentrations.

- Prepare a vehicle control with
the same final concentration of
DMSO to assess its effect on
your cells.- Aim for a final
DMSO concentration of less
than 0.5% in your cell culture
medium, and ideally below
0.1%.

Signaling Pathway and Experimental Workflow

TRPV4 Signaling Pathway

GSK3395879 acts as an antagonist to the TRPV4 channel. The following diagram illustrates a

simplified representation of the TRPV4 signaling pathway. Activation of TRPV4 by various

stimuli leads to an influx of Ca2*, which in turn can activate downstream signaling cascades

involved in processes like inflammation and mechanotransduction. GSK3395879 blocks this

initial Ca2* influx.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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